Cas no 2228520-35-0 (2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid
• CAS No: 2228520-35-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5922233
• PubChem ID: 165686110
• Update Time: 2025-06-09

2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid
• 2228520-35-0
• 2-[1-(2-hydroxy-5-methylphenyl)cyclobutyl]acetic acid
• EN300-1764890

• Inchi： 1S/C13H16O3/c1-9-3-4-11(14)10(7-9)13(5-2-6-13)8-12(15)16/h3-4,7,14H,2,5-6,8H2,1H3,(H,15,16)
• InChI Key： CKYJWSPLEZPHIY-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid (CAS No. 2228520-35-0): Properties, Applications, and Industry Insights

2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid (CAS No. 2228520-35-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclobutylacetic acid derivative, characterized by a hydroxyl-substituted phenyl ring, offers intriguing reactivity and functional versatility. The compound's molecular structure combines a cyclobutane core with acetic acid and phenolic moieties, creating opportunities for diverse chemical modifications and drug development applications.

Recent scientific literature highlights the growing interest in cyclobutane-containing compounds like 2228520-35-0, particularly in medicinal chemistry where ring strain and three-dimensionality are prized characteristics. The compound's hydroxy-methylphenyl group provides potential for hydrogen bonding interactions, while the acetic acid functionality offers straightforward derivatization pathways. Researchers are particularly interested in how this multifunctional scaffold might contribute to the development of novel bioactive molecules with improved pharmacokinetic properties.

The synthesis of 2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid typically involves cyclobutane ring formation strategies followed by selective functionalization. Modern catalytic methods and green chemistry approaches are being explored to optimize its production, addressing current industry demands for sustainable synthesis and atom economy. Analytical characterization of this compound requires advanced techniques like HPLC-MS and NMR spectroscopy to confirm its purity and structural integrity, especially for pharmaceutical-grade material.

In the context of current research trends, this compound aligns with several hot topics in chemistry including fragment-based drug design, three-dimensional pharmacophores, and metabolite synthesis. Its structural features make it a candidate for exploring new chemical space in drug discovery programs. The presence of both acidic and phenolic groups suggests potential as a dual-functional building block for creating targeted molecular probes or prodrug systems.

From a commercial perspective, CAS 2228520-35-0 represents an emerging fine chemical intermediate with growing demand in specialty chemical markets. Suppliers are increasingly offering this compound with various purity grades and custom synthesis options to meet diverse research needs. The development of scalable synthetic routes and cost-effective production methods remains an active area of investigation for manufacturers serving the pharmaceutical ingredients sector.

Safety and handling considerations for 2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid follow standard laboratory protocols for organic acids and phenols. Proper personal protective equipment and ventilation controls are recommended when working with this material in powder or solution form. While not classified as highly hazardous, its material safety data sheet should be consulted for specific handling and storage recommendations, particularly regarding pH sensitivity and solubility characteristics.

The future outlook for 2228520-35-0 appears promising as research continues to uncover new applications for this structurally diverse compound. Its potential roles in medicinal chemistry, material science, and chemical biology are particularly noteworthy. As synthetic methodologies advance and structure-activity relationships become better understood, this compound may find expanded utility in developing next-generation therapeutics and functional materials with tailored properties.

For researchers considering working with 2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid, current literature suggests several promising directions including structure optimization for improved bioavailability, exploration of its metal-chelating properties, and investigation of its potential as a photosensitive component in advanced materials. The compound's balanced lipophilicity profile and hydrogen-bonding capacity make it particularly interesting for central nervous system drug discovery programs.

In conclusion, CAS 2228520-35-0 represents an intriguing chemical entity with multifaceted potential across scientific disciplines. Its unique combination of cyclic strain, acid-base functionality, and aromatic substitution patterns offers numerous opportunities for innovation in chemical synthesis and applied research. As the scientific community continues to explore three-dimensional molecular architectures and privileged scaffolds, compounds like 2-1-(2-hydroxy-5-methylphenyl)cyclobutylacetic acid will likely play increasingly important roles in advancing both fundamental knowledge and practical applications.